7-Phenoxyheptyl bromide

• CAS RN: 51795-98-3
• Molecular Formula: C13H19BrO
• Molecular Weight: 271.19 g/mol
• IUPAC Name: 7-bromoheptoxybenzene
• InChI: InChI=1S/C13H19BrO/c14-11-7-2-1-3-8-12-15-13-9-5-4-6-10-13/h4-6,9-10H,1-3,7-8,11-12H2
• InChI Key: OJCPJTXRPNMPIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCCCCCBr

Description

7-Phenoxyheptyl bromide is a useful research compound. Its molecular formula is C13H19BrO and its molecular weight is 271.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Phenol (3.10 g, 33 mmol), 1,7-dibromoheptane (7.74 g, 30 mmol) and NaOH (1.34 g, 33 mmol) were refluxed in EtOH (40 mL) for 30 h. After cooling to room temperature, water (150 mL) was added and the mixture was extracted with ethyl acetate (4×50 mL). The organic phase was washed with water (50 mL) and brine (50 mL), and the mixture was dried over Na2SO4. After evaporation of solvent, the residue was purified by Kugelrohr distillation to give 7-phenoxyheptyl bromide (2.46 g, 30%), bp 126-130° C./0.10 torr, 1H-NMR: 1.2-1.9 (m, 10H), 3.36 (t, 2H), 3.91 (t, 2H), 6.7-7.2 (m, 5H).

Synthesis routes and methods II

Procedure details

To a mixture of phenol (0.58 g) and 1,7-dibromoheptane (4.76 g) in dimethylformamide (5 ml) was added potassium carbonate (4.3 g) and the mixture was heated at 80° C. for 6 h. The mixture was cooled and the solvent was removed under reduced pressure. Toluene (10 ml) was added and removed under reduced pressure. The residue was chromatographed on silica gel using hexane as eluent. This gave 1-bromo-7-phenoxyheptane (1.15 g). 1H-NMR (CDCl3) δ 1.3-1.7 (6H, m), 1.7-2.1 (4H, m), 3.41 (2H, t), 3.95 (2H, t), 6.8-7.0 (3H, m) and 7.2-7.4 (2H, m).